![molecular formula C20H19N3O4S B2903759 Methyl 2-[6-acetamido-2-(3-methylbenzoyl)imino-1,3-benzothiazol-3-yl]acetate CAS No. 941871-97-2](/img/structure/B2903759.png)
Methyl 2-[6-acetamido-2-(3-methylbenzoyl)imino-1,3-benzothiazol-3-yl]acetate
Description
“Methyl 2-[6-acetamido-2-(3-methylbenzoyl)imino-1,3-benzothiazol-3-yl]acetate” is a complex organic compound. It contains functional groups such as acetamido, benzoyl, imino, and benzothiazol, which suggest that it might have interesting chemical properties .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex, with the benzothiazole ring providing a rigid, planar structure, and the various substituents likely influencing its overall shape and properties .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the various functional groups present. For example, the acetamido and benzoyl groups might be susceptible to hydrolysis, while the benzothiazole ring might participate in electrophilic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the benzothiazole ring might confer stability and rigidity, while the various substituents could influence properties such as solubility, melting point, and boiling point .Future Directions
The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas such as medicinal chemistry, materials science, and chemical biology. Future research might focus on exploring the synthetic routes to this compound, studying its reactivity, or investigating its potential uses .
Mechanism of Action
Target of Action
Similar compounds have been found to exhibit antimicrobial activity against a variety of microbial species .
Mode of Action
It’s known that similar compounds interact with microbial cells, disrupting their normal functions and leading to their death .
Biochemical Pathways
It’s known that similar compounds can disrupt various cellular processes in microbes, leading to their death .
Pharmacokinetics
Similar compounds are known to be absorbed and distributed throughout the body, metabolized, and then excreted .
Result of Action
Similar compounds are known to cause death in microbial cells .
Action Environment
Similar compounds are known to be influenced by factors such as temperature, ph, and the presence of other substances .
Properties
IUPAC Name |
methyl 2-[6-acetamido-2-(3-methylbenzoyl)imino-1,3-benzothiazol-3-yl]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O4S/c1-12-5-4-6-14(9-12)19(26)22-20-23(11-18(25)27-3)16-8-7-15(21-13(2)24)10-17(16)28-20/h4-10H,11H2,1-3H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHUCXQRZXAIYBS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)NC(=O)C)CC(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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